N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide

• IUPAC Name: N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanylacetamide
• InChI: InChI=1S/C17H15FN2OS2/c1-10-7-11(2)16-14(8-10)19-17(23-16)20-15(21)9-22-13-5-3-12(18)4-6-13/h3-8H,9H2,1-2H3,(H,19,20,21)
• InChI Key: FHOLMSWHVYOISH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)NC(=O)CSC3=CC=C(C=C3)F)C
• Molecular Formula: C17H15FN2OS2
• Molecular Weight: 346.4 g/mol

Description

N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide is a chemical compound that has been the subject of scientific research due to its potential application in the field of medicine.

Scientific Research Applications

Synthesis and Pharmacological Activities

N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide derivatives have been synthesized and evaluated for various pharmacological activities. The synthesis of such compounds often involves the nucleophilic substitution of corresponding acetyl chloride with acetamide and benzamide, leading to a series of compounds with potential pharmacological properties. For instance, a study reported the synthesis and pharmacological investigation of 2-(4-dimethylaminophenyl)-3,5-disubstituted thiazolidin-4-ones as anticonvulsants, showcasing the versatility of thiazole derivatives in medicinal chemistry (Senthilraja & Alagarsamy, 2012).

Antimicrobial and Antitumor Activities

Thiazole derivatives have been explored for their antimicrobial and antitumor activities. The synthesis of new thiazole derivatives, incorporating various pharmacophores, has led to compounds with significant biological activities. For example, novel thiazoles synthesized by incorporating a pyrazole moiety have exhibited considerable anti-bacterial and anti-fungal activities, highlighting the potential of these compounds in addressing microbial resistance (Saravanan et al., 2010). Similarly, benzothiazole derivatives have been synthesized and evaluated for antitumor activity, with some compounds showing promising results against various cancer cell lines, further underlining the therapeutic potential of thiazole-based compounds in oncology (Yurttaş et al., 2015).

Optoelectronic Properties

In addition to pharmacological applications, thiazole derivatives have also been investigated for their optoelectronic properties. The synthesis of thiazole-containing monomers and their subsequent polymerization have led to conducting polymers with promising optoelectronic properties, opening avenues for their application in electronic and photonic devices. Studies on thiazole-based polythiophenes have revealed their potential in applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells, further demonstrating the versatility of thiazole derivatives in scientific research (Camurlu & Guven, 2015).